molecular formula C10H13BrN2 B8574838 4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine

4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine

Cat. No. B8574838
M. Wt: 241.13 g/mol
InChI Key: UFJOLNNCGUJCTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine

Molecular Formula

C10H13BrN2

Molecular Weight

241.13 g/mol

IUPAC Name

4-bromo-1-N-(cyclopropylmethyl)benzene-1,2-diamine

InChI

InChI=1S/C10H13BrN2/c11-8-3-4-10(9(12)5-8)13-6-7-1-2-7/h3-5,7,13H,1-2,6,12H2

InChI Key

UFJOLNNCGUJCTK-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNC2=C(C=C(C=C2)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-N-(cyclopropylmethyl)-2-nitroaniline (11.96, 44 mol), iron (12.3 g, 220 mmol) and ammonium chloride (236 mg, 4.4 mmol) in ethanol (120 mL) and water (40 mL) is stirred at 100° C. for 3 h. After cooling to room temperature, the mixture is filtered and the filtrate is concentrated under reduced pressure. The residue is dissolved in ethyl acetate (100 mL) and water (50 mL). The organic layer is separated, washed with brine (20 mL), dried over MgSO4, filtered and the filtrate is concentrated under reduced pressure to afford 9.6 g of 4-bromo-N1-(cyclopropylmethyl)benzene-1,2-diamine as an oil. Yield: 90%, ES-MS: 241/243 [M+H].
Quantity
44 mol
Type
reactant
Reaction Step One
Quantity
236 mg
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
12.3 g
Type
catalyst
Reaction Step One

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